Cas no 109299-65-2 (2-methyl-4,5-dinitrotriazole)
2-methyl-4,5-dinitrotriazole structure
Product Name:2-methyl-4,5-dinitrotriazole
CAS No:109299-65-2
MF:C3H3N5O4
MW:173.087019205093
CID:1191271
PubChem ID:13616167
Update Time:2025-04-20
2-methyl-4,5-dinitrotriazole Chemical and Physical Properties
Names and Identifiers
-
- 2-methyl-4,5-dinitrotriazole
- AGN-PC-00NAYR
- 2-methyl-4,5-dinitro-1,2,3-2H-triazole
- 4,5-dinitro-2-methyl-1,2,3-triazole
- CTK0G2468
- 2-methyl-4,5-dinitro-1,2,3-triazole 1-oxide
- 2H-1,2,3-Triazole, 2-methyl-4,5-dinitro-
- ACMC-20mc6d
- AGN-PC-00NAYR; 2-methyl-4,5-dinitro-1,2,3-2H-triazole; 4,5-dinitro-2-methyl-1,2,3-triazole; CTK0G2468; 2-methyl-4,5-dinitro-1,2,3-triazole 1-oxide; 2H-1,2,3-Triazole, 2-methyl-4,5-dinitro-; ACMC-20mc6d;
- 109299-65-2
- 2-Methyl-4,5-dinitro-2H-1,2,3-triazole
- DTXSID80545101
- 2-methyl-4,5-dinitro-1,2,3-triazole
-
- Inchi: 1S/C3H3N5O4/c1-6-4-2(7(9)10)3(5-6)8(11)12/h1H3
- InChI Key: PJUZNZJFRXDPMY-UHFFFAOYSA-N
- SMILES: [O-][N+](C1C([N+](=O)[O-])=NN(C)N=1)=O
Computed Properties
- Exact Mass: 173.01859
- Monoisotopic Mass: 173.01850359g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 12
- Rotatable Bond Count: 0
- Complexity: 186
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.6
- Topological Polar Surface Area: 122Ų
Experimental Properties
- PSA: 116.99
2-methyl-4,5-dinitrotriazole Related Literature
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Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
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Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
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Jieun Kim,Han-Saem Park,Tae-Hee Kim,Sung Yeol Kim,Hyun-Kon Song Phys. Chem. Chem. Phys., 2014,16, 5295-5300
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